Cas no 7495-16-1 ( )

• Product Name: &nbsp
• CAS No: 7495-16-1
• MF: C₂₀H₁₂Cl₂O
• MW: 339.214683532715
• CID: 980624
• PubChem ID: 344080
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC400783
• 7495-16-1
• NSC-400783
• DTXSID60322255
•  

• Inchi： 1S/C20H12Cl2O/c21-13-7-5-12(6-8-13)19-15-3-1-2-4-17(15)20(19,23)18-11-14(22)9-10-16(18)19/h1-11,23H
• InChI Key： NUAOHEWMGXLJDG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=C1)C1(C3C=CC=CC=3C12C1C=CC(=CC=1)Cl)O

Computed Properties

• Exact Mass: 338.02666
• Monoisotopic Mass: 338.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 403°C at 760 mmHg
• Flash Point: 149.7°C
• Refractive Index: 1.769
• PSA: 20.23
• LogP: 4.89070